4-Amino-4-cyclopropyl-2-methylpent-1-en-3-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 4-amino-4-cyclopropyl-2-methylpent-1-en-3-one
• InChI: InChI=1S/C9H15NO/c1-6(2)8(11)9(3,10)7-4-5-7/h7H,1,4-5,10H2,2-3H3
• InChI Key: INWAVBZWBDGYKB-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)C(C)(C1CC1)N

Description

4-Amino-4-cyclopropyl-2-methylpent-1-en-3-one is a chemical compound with the molecular formula C₉H₁₅NO and a molecular weight of 153.22 g/mol . This compound is known for its unique structure, which includes a cyclopropyl group, making it an interesting subject for research in various scientific fields.

Preparation Methods

The synthesis of 4-Amino-4-cyclopropyl-2-methylpent-1-en-3-one involves several steps, typically starting with the preparation of the cyclopropyl group. One common method involves the reaction of cyclopropylamine with a suitable precursor under controlled conditions . Industrial production methods may involve more efficient and scalable processes, but specific details are often proprietary and not publicly disclosed.

Chemical Reactions Analysis

4-Amino-4-cyclopropyl-2-methylpent-1-en-3-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, where the amino group can be replaced by other functional groups using appropriate reagents and conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Amino-4-cyclopropyl-2-methylpent-1-en-3-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential effects.

Medicine: It may have potential therapeutic applications, although specific uses are still under investigation.

Industry: This compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Amino-4-cyclopropyl-2-methylpent-1-en-3-one involves its interaction with specific molecular targets. The cyclopropyl group can influence the compound’s reactivity and binding properties, affecting various biochemical pathways. Detailed studies are required to fully elucidate these mechanisms .

Comparison with Similar Compounds

4-Amino-4-cyclopropyl-2-methylpent-1-en-3-one can be compared with other similar compounds, such as:

4-Amino-2-methylpent-1-en-3-one: Lacks the cyclopropyl group, which may result in different reactivity and applications.

4-Amino-4-cyclopropylpent-1-en-3-one: Similar structure but without the methyl group, potentially affecting its chemical properties.

The presence of the cyclopropyl group in this compound makes it unique and valuable for specific research and industrial applications.